Cas no 2060044-72-4 (tert-butyl 2-carbamothioyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-carbamothioyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 2060044-72-4
• MF: C₁₁H₁₇F₃N₂O₂S
• MW: 298.325092077255
• MDL: MFCD30500133
• CID: 5163800
• PubChem ID: 137703478
• Update Time: 2025-05-25

tert-butyl 2-carbamothioyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(aminothioxomethyl)-2-(trifluoromethyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-carbamothioyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate

• MDL： MFCD30500133
• Inchi： 1S/C11H17F3N2O2S/c1-9(2,3)18-8(17)16-6-4-5-10(16,7(15)19)11(12,13)14/h4-6H2,1-3H3,(H2,15,19)
• InChI Key： OWJQPQHCGIWVTH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1(C(N)=S)C(F)(F)F

Additional information on tert-butyl 2-carbamothioyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate

tert-butyl 2-carbamothioyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 2-carbamothioyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate, with the CAS number 2060044-72-4, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its pyrrolidine ring structure, which is substituted with a tert-butyl group, a carbamothioyl group, and a trifluoromethyl group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for both academic research and industrial applications.

The synthesis of tert-butyl 2-carbamothioyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate involves a series of carefully designed reactions that highlight the versatility of pyrrolidine derivatives. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic processes. These advancements have not only streamlined the production process but also opened up new avenues for exploring the compound's potential in pharmaceuticals, agrochemicals, and materials science.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of the trifluoromethyl group introduces electron-withdrawing effects, which can modulate the pharmacokinetic properties of the molecule. Similarly, the carbamothioyl group contributes to hydrogen bonding capabilities, enhancing solubility and bioavailability. Recent research has demonstrated that derivatives of this compound exhibit potent activity against various enzymes and receptors, making them strong candidates for therapeutic agents in oncology and neurodegenerative diseases.

In addition to its pharmacological applications, tert-butyl 2-carbamothioyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate has shown remarkable potential in materials science. Its unique structure allows for the formation of stable polymers and coatings with exceptional thermal and mechanical properties. Researchers have explored its use in developing high-performance polymers for aerospace and automotive industries, where durability under extreme conditions is paramount.

The environmental impact of this compound has also been a subject of recent investigations. Studies have focused on assessing its biodegradability and toxicity profiles to ensure sustainable use. Preliminary findings suggest that under specific conditions, the compound can undergo efficient biodegradation, reducing its ecological footprint. These insights are crucial for regulatory compliance and promoting eco-friendly industrial practices.

In conclusion, tert-butyl 2-carbamothioyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No: 2060044-72-4) stands as a testament to the ingenuity of modern chemistry. Its versatile structure, coupled with cutting-edge research advancements, positions it as a key player in diverse scientific domains. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both scientific innovation and industrial progress.